Cas no 235-06-3 ([1,2,4]Triazolo[4,3-a]quinoline(9CI))

[1,2,4]Triazolo[4,3-a]quinoline(9CI) structure
235-06-3 structure
Product Name:[1,2,4]Triazolo[4,3-a]quinoline(9CI)
CAS No:235-06-3
MF:C10H7N3
MW:169.182681322098
CID:256203
PubChem ID:67477
Update Time:2025-04-19

[1,2,4]Triazolo[4,3-a]quinoline(9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[4,3-a]quinoline(9CI)
    • [1,2,4]Triazolo[4,3-a]quinoline
    • S-TRIAZOLO(4,3-A)QUINOLINE
    • [1,2,4]Triazolo[4,3-a]chinolin
    • 1,2,4-triazolo[4,3-a]-quinoline
    • 2,3,9b-Triazabenz[e]indene
    • EINECS 205-943-3
    • naphtriazole
    • s-Triazolo[4,3-a]quinoline
    • NS00041782
    • (1,2,4)Triazolo(4,3-a)quinoline
    • InChI=1/C10H7N3/c1-2-4-9-8(3-1)5-6-10-12-11-7-13(9)10/h1-7
    • 2,3,9b-Triazabenz[g]indene
    • SCHEMBL1598267
    • SR-01000533529-1
    • PIRYKGLQLCKQPG-UHFFFAOYSA-N
    • [1, 2, 4]triazolo[4, 3-a]quinoline
    • 1,2,4-Triazolo[4,3-alpha]quinoline
    • FT-0631884
    • SR-01000533529
    • 235-06-3
    • SY355386
    • AI3-52871
    • CCG-314878
    • A816752
    • DTXSID30178064
    • Triazolo(4,3a)quinoline
    • 1,2,4-Triazolo[4,3-a]quinoline
    • MFCD00004949
    • AKOS001748521
    • Inchi: 1S/C10H7N3/c1-2-4-9-8(3-1)5-6-10-12-11-7-13(9)10/h1-7H
    • InChI Key: PIRYKGLQLCKQPG-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 169.06400
  • Monoisotopic Mass: 169.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Light yellow solid
  • Density: 1.2396 (rough estimate)
  • Melting Point: 175-177 °C
  • Boiling Point: 288.47°C (rough estimate)
  • Refractive Index: 1.6550 (estimate)
  • PSA: 30.19000
  • LogP: 1.88250
  • Solubility: Not determined

[1,2,4]Triazolo[4,3-a]quinoline(9CI) Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25

[1,2,4]Triazolo[4,3-a]quinoline(9CI) Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[1,2,4]Triazolo[4,3-a]quinoline(9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY355386-1g
[1,2,4]Triazolo[4,3-a]quinoline
235-06-3 ≥95%
1g
¥11250.00 2025-04-16

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